Cas no 1705938-39-1 (3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(2,4-difluorobenzoyl)piperidine)

• Product Name: 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(2,4-difluorobenzoyl)piperidine
• CAS No: 1705938-39-1
• MF: C₁₈H₁₉F₂N₃O₂
• MW: 347.3592
• CID: 5345993
• Update Time: 2025-07-16

3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(2,4-difluorobenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• [3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-(2,4-difluorophenyl)methanone
• (3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(2,4-difluorophenyl)methanone
• 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(2,4-difluorobenzoyl)piperidine

• Inchi： 1S/C18H19F2N3O2/c19-13-5-6-14(15(20)9-13)18(24)23-7-1-2-11(10-23)8-16-21-17(22-25-16)12-3-4-12/h5-6,9,11-12H,1-4,7-8,10H2
• InChI Key： HKTMIFPTTCXAPL-UHFFFAOYSA-N
• SMILES： FC1C([H])=C(C([H])=C([H])C=1C(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C2=NC(C3([H])C([H])([H])C3([H])[H])=NO2)C1([H])[H])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 491
• XLogP3: 3.1
• Topological Polar Surface Area: 59.2

Additional information on 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(2,4-difluorobenzoyl)piperidine

Professional Introduction to Compound with CAS No. 1705938-39-1 and Product Name: 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(2,4-difluorobenzoyl)piperidine

Compound with the CAS number 1705938-39-1 and the product name 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(2,4-difluorobenzoyl)piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this compound incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties.

The core structure of this compound is characterized by a piperidine ring, which is a six-membered heterocyclic amine. Piperidine derivatives are well-known for their role in medicinal chemistry due to their ability to modulate various biological targets. In this particular compound, the piperidine ring is functionalized with a methyl group that is further substituted with a 3-cyclopropyl-1,2,4-oxadiazol-5-yl moiety. The oxadiazole moiety is another critical pharmacophore that contributes to the compound's bioactivity. Oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

The presence of the 2,4-difluorobenzoyl group at the other end of the piperidine ring adds another layer of complexity to the compound's structure. Fluorinated aromatic rings are commonly employed in drug design due to their ability to enhance metabolic stability, binding affinity, and overall pharmacokinetic properties. The specific arrangement of fluorine atoms in the 2,4-difluorobenzoyl group likely plays a crucial role in determining the compound's interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between this compound and potential biological targets. Studies have suggested that the 3-cyclopropyl-1,2,4-oxadiazol-5-yl moiety may interact with specific amino acid residues in protein targets, thereby modulating their activity. Similarly, the 2,4-difluorobenzoyl group has been shown to influence the binding affinity through hydrophobic interactions and dipole-dipole interactions.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the oxadiazole ring through cycloaddition reactions and subsequent functionalization of the piperidine ring with the appropriate substituents. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to improve efficiency and selectivity.

In terms of biological activity, preliminary studies have indicated that this compound exhibits promising properties as an inhibitor of certain enzymes involved in cancer progression. The combination of the piperidine, oxadiazole, and difluorobenzoyl groups appears to create a potent scaffold that can disrupt key signaling pathways in cancer cells. Further research is ongoing to elucidate the exact mechanisms of action and to identify potential off-target effects.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying various substituents on the core structure, researchers can explore a wide range of analogs with tailored biological activities. This flexibility makes it an attractive candidate for structure-based drug design initiatives aimed at developing novel therapeutics.

The development of new pharmaceuticals is often hindered by challenges such as poor solubility, low bioavailability, and rapid metabolic degradation. However, compounds like this one offer hope for overcoming these hurdles through rational design and optimization. The use of fluorine atoms in particular has been shown to enhance solubility and metabolic stability, making it more likely that derivatives of this compound will exhibit favorable pharmacokinetic profiles.

As our understanding of complex biological systems continues to grow, so does our ability to design molecules that can interact with them in precise ways. The case of 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(2,4-difluorobenzoyl)piperidine exemplifies how interdisciplinary approaches combining organic chemistry, medicinal chemistry, and computational biology can lead to breakthroughs in drug discovery.

In conclusion,3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(2,4-difluorobenzoyl)piperidine represents a significant advancement in pharmaceutical chemistry with potential applications in oncology and other therapeutic areas. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As scientists continue to explore new frontiers in drug discovery,this compound serves as an inspiring example of innovation at the intersection of chemistry and medicine.